Cas no 2228576-54-1 (5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine)

• Product Name: 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine
• CAS No: 2228576-54-1
• MF: C₉H₇BrFN₃
• MW: 256.074383974075
• CID: 6552143
• PubChem ID: 165806997
• Update Time: 2025-07-24

5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine
• EN300-1925352
• 2228576-54-1

• Inchi： 1S/C9H7BrFN3/c10-6-1-5(2-7(11)3-6)8-4-13-9(12)14-8/h1-4H,(H3,12,13,14)
• InChI Key： FVHAIDPVMHWMCG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1=CN=C(N)N1)F

Computed Properties

• Exact Mass: 254.98074g/mol
• Monoisotopic Mass: 254.98074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine

Introduction to 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine (CAS No: 2228576-54-1)

5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine (CAS No: 2228576-54-1) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic amine derivative combines a brominated phenyl ring with an imidazole core, making it a versatile scaffold for drug discovery and development. The presence of both bromine and fluorine substituents in its molecular structure enhances its potential as an intermediate in synthesizing novel bioactive molecules.

The compound's chemical formula can be represented as C₈H₅BrFN₂, reflecting its molecular composition. The imidazole ring, a prominent feature in many bioactive molecules, contributes to its stability and reactivity, enabling diverse functionalization strategies. This makes 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine a valuable building block for medicinal chemists aiming to develop new therapeutic agents.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The bromine and fluorine atoms in 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine not only enhance its pharmacological properties but also facilitate further chemical modifications, allowing for the creation of structurally diverse analogs with tailored biological effects.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, inhibitors like those derived from 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine can modulate these pathways and potentially restore normal cellular function. Recent studies have highlighted the importance of fluorinated imidazole derivatives in developing potent and selective kinase inhibitors, underscoring the significance of this compound.

Moreover, the structural features of 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine make it an attractive candidate for further exploration in the field of medicinal chemistry. The bromine atom provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. Similarly, the fluorine substituent can influence metabolic stability and binding affinity, making it a critical factor in drug design.

Recent advancements in computational chemistry have also facilitated the study of 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine and its derivatives. Molecular modeling techniques have been employed to predict the binding modes of these compounds with target proteins, providing insights into their mechanism of action. These computational studies have complemented experimental efforts, enabling researchers to design more effective inhibitors with improved pharmacokinetic profiles.

The synthesis of 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted imidazole precursors with brominated aromatic compounds. The choice of reagents and reaction conditions can significantly impact the efficiency of the synthesis, highlighting the importance of meticulous planning and execution.

In conclusion, 5-(3-bromo-5-fluorophenyl)-1H-imidazol-2-amine (CAS No: 2228576-54-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its role as an intermediate in synthesizing kinase inhibitors and other bioactive molecules underscores its significance in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this will remain at the forefront of medicinal chemistry innovation.